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Compound of Interest

Compound Name: Adipoyl-L-carnitine

Cat. No.: B6594367 Get Quote

Synthesis of Adipoyl-L-carnitine for Research
Applications
Application Note
Adipoyl-L-carnitine is a dicarboxylic acylcarnitine that plays a role in fatty acid metabolism. As

an ester of L-carnitine and adipic acid, it is an important molecule for researchers studying

metabolic pathways, particularly those involved in the transport and oxidation of fatty acids.[1]

[2][3] This document provides a detailed protocol for the chemical synthesis of Adipoyl-L-
carnitine for research purposes, methods for its purification, and characterization data.

Additionally, a diagram of the carnitine shuttle pathway is included to provide biological context

for its function.

Characterization Data
Following synthesis and purification, the structure and purity of Adipoyl-L-carnitine can be

confirmed by various analytical techniques. The expected data from mass spectrometry and

Nuclear Magnetic Resonance (NMR) spectroscopy are summarized below.

Table 1: Physicochemical and Spectroscopic Data for Adipoyl-L-carnitine
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Property Value Reference

Molecular Formula C₁₃H₂₃NO₆ --INVALID-LINK--

Molecular Weight 289.32 g/mol --INVALID-LINK--

Mass Spectrometry (ESI-MS)

[M+H]⁺ 290.1598 m/z [4]

Major Fragment Ions
85.0284 ([C₄H₅O₂]⁺), 60.0808

([C₃H₁₀N]⁺)
[5]

¹H NMR (Predicted, D₂O)

δ (ppm) Chemical Shift Assignment

~4.5 CH (methine) --INVALID-LINK--

~3.4
CH₂ (adjacent to quaternary

amine)
--INVALID-LINK--

~3.2 N(CH₃)₃ (trimethylammonium) --INVALID-LINK--

~2.4 CH₂ (adjacent to carboxyl) --INVALID-LINK--

~2.2 CH₂ (adipoyl, α to carbonyl) --INVALID-LINK--

~1.6 CH₂ (adipoyl, β to carbonyl) --INVALID-LINK--

¹³C NMR (Predicted, D₂O)

δ (ppm) Chemical Shift Assignment

~180 COOH (carboxyl) --INVALID-LINK--

~175 C=O (ester) --INVALID-LINK--

~70 CH (methine) --INVALID-LINK--

~65
CH₂ (adjacent to quaternary

amine)
--INVALID-LINK--

~55 N(CH₃)₃ (trimethylammonium) --INVALID-LINK--

~40 CH₂ (adjacent to carboxyl) --INVALID-LINK--
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~35 CH₂ (adipoyl, α to carbonyl) --INVALID-LINK--

~25 CH₂ (adipoyl, β to carbonyl) --INVALID-LINK--

Experimental Protocols
This section details the necessary protocols for the synthesis, purification, and characterization

of Adipoyl-L-carnitine.

Protocol 1: Synthesis of Adipoyl-L-carnitine
This protocol is adapted from general methods for the synthesis of dicarboxylic acylcarnitines.

It involves the activation of adipic acid to adipoyl chloride, followed by esterification with L-

carnitine.

Materials:

Adipic acid

Thionyl chloride (SOCl₂)

L-carnitine hydrochloride

Trifluoroacetic acid (TFA)

Anhydrous dichloromethane (DCM)

Anhydrous diethyl ether

Argon or Nitrogen gas

Standard glassware for organic synthesis (round-bottom flasks, condenser, dropping funnel,

etc.)

Magnetic stirrer and heating mantle

Rotary evaporator
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Procedure:

Step 1: Preparation of Adipoyl Chloride

In a fume hood, add adipic acid (1 equivalent) to a round-bottom flask equipped with a

magnetic stir bar and a reflux condenser.

Slowly add an excess of thionyl chloride (e.g., 2.5 equivalents) to the flask.

Heat the mixture to reflux (approximately 80°C) and maintain for 2-3 hours, or until the

evolution of HCl and SO₂ gas ceases. The reaction should be carried out under an inert

atmosphere (argon or nitrogen).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride by distillation under reduced pressure. The crude adipoyl

chloride is a colorless to pale yellow liquid and can be used directly in the next step.

Step 2: Esterification of L-carnitine with Adipoyl Chloride

In a separate flask, dissolve L-carnitine hydrochloride (1 equivalent) in trifluoroacetic acid.

Cool the solution in an ice bath.

Slowly add the freshly prepared adipoyl chloride (1.1 equivalents), dissolved in a small

amount of anhydrous dichloromethane, to the L-carnitine solution with vigorous stirring.

Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, remove the trifluoroacetic acid and dichloromethane under

reduced pressure using a rotary evaporator.

Protocol 2: Purification of Adipoyl-L-carnitine
The crude product from the synthesis will contain unreacted starting materials and byproducts.

A two-step purification process involving solvent precipitation and column chromatography is
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recommended.

Materials:

Crude Adipoyl-L-carnitine

Anhydrous diethyl ether

Silica gel for column chromatography

Solvent system for chromatography (e.g., a gradient of methanol in dichloromethane)

Procedure:

Precipitation:

Dissolve the crude reaction product in a minimal amount of a suitable solvent (e.g.,

methanol).

Add this solution dropwise to a large volume of cold, stirring anhydrous diethyl ether.

Adipoyl-L-carnitine should precipitate as a white solid.

Collect the solid by vacuum filtration and wash with cold diethyl ether.

Column Chromatography:

Prepare a silica gel column packed with the chosen eluent system.

Dissolve the precipitated solid in a minimal amount of the eluent and load it onto the

column.

Elute the column with a gradient of increasing polarity (e.g., starting with 100%

dichloromethane and gradually increasing the percentage of methanol).

Collect fractions and monitor by TLC to identify the fractions containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to obtain pure

Adipoyl-L-carnitine as a white, hygroscopic solid.
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Visualizations
The following diagrams illustrate the synthesis workflow and the biological pathway in which

Adipoyl-L-carnitine is involved.

Step 1: Adipoyl Chloride Formation

Step 2: Esterification Step 3: Purification

Adipic Acid
Adipoyl ChlorideReflux

Thionyl Chloride (SOCl₂)

Crude Adipoyl-L-carnitine

L-Carnitine HCl

Stirring, RT

Trifluoroacetic Acid (TFA) Pure Adipoyl-L-carnitinePrecipitation & Chromatography

Click to download full resolution via product page

Caption: Workflow for the synthesis of Adipoyl-L-carnitine.
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Carnitine Shuttle Pathway
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Caption: The Carnitine Shuttle for fatty acid transport.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b6594367?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

